Cas no 1251095-18-7 (2-Amino-N-(cyclohexylmethyl)-N,2-dimethylpropanamide)

• Product Name: 2-Amino-N-(cyclohexylmethyl)-N,2-dimethylpropanamide
• CAS No: 1251095-18-7
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 4778178
• Update Time: 2025-07-19

2-Amino-N-(cyclohexylmethyl)-N,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(cyclohexylmethyl)-N,2-dimethylpropanamide
• 2-Amino-N-(cyclohexylmethyl)-N,2-dimethylpropanamide

• Inchi： 1S/C12H24N2O/c1-12(2,13)11(15)14(3)9-10-7-5-4-6-8-10/h10H,4-9,13H2,1-3H3
• InChI Key： WNYZQXOHVJVHPQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)N)N(C)CC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3

Additional information on 2-Amino-N-(cyclohexylmethyl)-N,2-dimethylpropanamide

Comprehensive Overview of 2-Amino-N-(cyclohexylmethyl)-N,2-dimethylpropanamide (CAS No. 1251095-18-7)

2-Amino-N-(cyclohexylmethyl)-N,2-dimethylpropanamide (CAS No. 1251095-18-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the class of amide derivatives and features a cyclohexylmethyl group, which contributes to its lipophilicity and potential bioavailability. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The molecular structure of 2-Amino-N-(cyclohexylmethyl)-N,2-dimethylpropanamide includes a propanamide backbone with dimethyl and amino functional groups, making it a versatile intermediate in synthetic chemistry. Its CAS number, 1251095-18-7, is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Recent studies highlight its potential role in modulating protein-protein interactions, a hot topic in precision medicine and targeted therapy.

One of the key reasons for the growing interest in this compound is its potential application in neurodegenerative disease research. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict the binding affinity of 2-Amino-N-(cyclohexylmethyl)-N,2-dimethylpropanamide with various biological targets. This aligns with the increasing demand for small-molecule modulators in treating conditions like Alzheimer's and Parkinson's diseases. The compound's cyclohexylmethyl moiety is particularly noteworthy, as it may enhance blood-brain barrier penetration—a critical factor in CNS drug development.

From a synthetic perspective, 2-Amino-N-(cyclohexylmethyl)-N,2-dimethylpropanamide is often synthesized via amide coupling reactions, a staple in modern organic synthesis. Its N,2-dimethyl substitution pattern offers steric hindrance, which can influence its reactivity and selectivity in further derivatization. This property makes it a valuable building block for combinatorial chemistry libraries, which are essential for hit-to-lead optimization in drug discovery pipelines.

In addition to its pharmaceutical applications, this compound has also been explored in material science, particularly in the design of functional polymers. Its amide group can participate in hydrogen bonding, potentially improving the mechanical properties of polymeric materials. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

As the scientific community continues to investigate 2-Amino-N-(cyclohexylmethyl)-N,2-dimethylpropanamide, its CAS number (1251095-18-7) remains a pivotal identifier in chemical databases and patent literature. The compound's versatility and potential for structure-activity relationship (SAR) studies make it a subject of ongoing research, particularly in the context of personalized medicine and green chemistry initiatives. Future studies may further elucidate its role in addressing unmet medical needs and sustainable chemical synthesis.